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Compound of Interest

Compound Name: Cyclopentyl benzoate

Cat. No.: B1594726

An In-depth Technical Guide to the Safety and Hazard Information for Cyclopentyl Benzoate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It
is not a substitute for a comprehensive Safety Data Sheet (SDS) and should not be used as
the sole basis for risk assessment. Always consult the official SDS and conduct a thorough risk
assessment before handling this chemical.

Executive Summary

Cyclopentyl benzoate is a benzoate ester with the chemical formula C12H1402. This guide
provides a detailed overview of its known safety and hazard information, compiled from various
scientific and regulatory sources. The primary identified hazard is acute oral toxicity. This
document summarizes key toxicological data, outlines relevant experimental protocols based
on international guidelines, and provides recommendations for safe handling, storage, and
disposal.

Chemical and Physical Properties

A summary of the key physical and chemical properties of cyclopentyl benzoate is presented
in Table 1. This information is crucial for understanding its behavior under various laboratory
conditions.
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Property Value Source
Molecular Formula C12H1402 PubChem[1]
Molecular Weight 190.24 g/mol PubChem[1]
CAS Number 32651-38-0 PubChem[1]
Appearance No.t e?<plicitly stated, but likely N/A

a liquid
Boiling Point 276.5 °C at 760 mmHg Guidechem
Flash Point 123.3°C Guidechem
Density 1.09 g/cm3 Guidechem
Refractive Index 1.537 Guidechem
LogP 2.786 Guidechem[2]
Topological Polar Surface Area  26.3 A2 PubChem[1]

Hazard Identification and GHS Classification

Cyclopentyl benzoate has been classified according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazard identified is acute oral
toxicity.

GHS Classification Summary

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if L, )
Category 4 lualt text Warning
Oral swallowed
Source: PubChem[3], Guidechem[4]
Precautionary Statements:[5]
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e P264: Wash hands thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
» P330: Rinse mouth.

e P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

The primary toxicological concern for cyclopentyl benzoate is its acute oral toxicity.[3][4]
While specific studies on cyclopentyl benzoate are not readily available in the public domain,
the GHS classification indicates that it is harmful if ingested.

General Mechanisms of Benzoate Ester-Induced
Cytotoxicity

Studies on various benzoate esters suggest that their toxicity is often mediated through the
induction of apoptosis (programmed cell death) and cell cycle arrest.[1] These processes can
be triggered by oxidative stress and mitochondrial dysfunction.[1]

Below is a generalized signaling pathway for benzoate ester-induced cytotoxicity.

Cellular Response to Benzoate Esters

affects Regulation of causes
Cyclins (e.g., Cyclin D1) Cell Cycle Arrest
— >
Benzoate Ester
induces leads to triggers Regulation of activates Ca_spa;e results in Apoptosis
. Bax/Bcl-2 Activation
peaciveloxygen Mitochondrial Dysfunction
Species (ROS) Production Y
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Generalized signaling pathway for benzoate ester-induced cytotoxicity.

Experimental Protocols

While specific experimental reports for cyclopentyl benzoate were not found, this section
details the standard methodologies for key toxicological assessments based on OECD
guidelines.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is a stepwise procedure using a small number of animals to classify a substance
for its acute oral toxicity.[5][6][7][8][9]

Objective: To determine the acute oral toxicity of a substance and to classify it according to the
GHS.

Principle: A stepwise procedure is used with a few animals of a single sex per step.[5] The
outcome of each step (mortality or survival) determines the next step: either dosing at a higher
or lower fixed dose level or stopping the test.[5]

Methodology:

Animal Selection: Healthy, young adult rodents (usually rats, preferably females) are used.
[10]

e Housing and Feeding: Animals are housed in appropriate conditions with controlled
temperature and humidity.[10] They are fasted overnight before dosing.[10]

o Dose Preparation and Administration: The test substance is typically administered orally by
gavage.[10] The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000
mg/kg body weight.[5]

» Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[5][10]

e Procedure: The test proceeds in a stepwise manner as illustrated in the workflow diagram
below. The number of animals that die or show signs of severe toxicity within a specified

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b1594726?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.oecd.org/en/publications/test-no-423-acute-oral-toxicity-acute-toxic-class-method_9789264071001-en.html
https://www.scirp.org/reference/referencespapers?referenceid=3743195
https://search.library.doc.gov/discovery/fulldisplay?vid=01USDOC_INST%3A01USDOC&docid=alma991000320433604716&context=L
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

period determines the subsequent steps.[5]

» Data Analysis: The results are used to classify the substance into one of the GHS acute
toxicity categories.
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2-3 animals die:
Classify and stop or

Experimental Workflow: OECD 423 Acute Toxic Class Method
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Workflow for the OECD 423 Acute Toxic Class Method.
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Dermal and Eye Irritation Testing

Standardized tests are available to assess the potential of a substance to cause skin and eye
irritation.

o Acute Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to
the shaved skin of an animal (typically a rabbit) and observing for signs of irritation such as
erythema and edema over a period of time.[11]

o Acute Eye Irritation/Corrosion (OECD 405): The substance is applied to one eye of an animal
(usually a rabbit), with the other eye serving as a control.[12] The eyes are then examined for
effects on the cornea, iris, and conjunctiva.[12]

e In Vitro Alternatives: Several validated in vitro methods using reconstructed human epidermis
or cornea-like epithelium models are available and are the preferred methods to reduce
animal testing (e.g., OECD 439 for skin irritation and OECD 492 for eye irritation).[2][11][13]

Safe Handling and Personal Protective Equipment
(PPE)

Given the identified hazards, appropriate safety measures should be in place when handling
cyclopentyl benzoate.
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Exposure Control

Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood.[14]

Eye/Face Protection

Wear chemical safety goggles or a face shield.
[14]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile) and
a lab coat.[14]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an appropriate

cartridge.[14]

General Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the work area.[14]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion poison control center or doctor immediately for

treatment advice.[5]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[15]

Remove contaminated clothing. Wash skin with
Skin Contact soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[15]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention.[15]

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[14] Keep
away from incompatible materials such as strong oxidizing agents.[14]

Disposal: Dispose of waste and contaminated materials in accordance with local, regional, and
national regulations.[5] Do not allow to enter drains or waterways.

Stability and Reactivity

e Chemical Stability: Stable under normal storage conditions.[14]
e Incompatible Materials: Strong oxidizing agents.[14]

» Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
during combustion.[14]

Ecological Information
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Specific data on the environmental fate and ecotoxicity of cyclopentyl benzoate are limited.
As a general precaution, releases to the environment should be avoided. Benzoate compounds
can be harmful to aquatic organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and hazard information for cyclopentyl
benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594726#safety-and-hazard-information-for-
cyclopentyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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